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Introduction
Borax, also known as sodium tetraborate decahydrate (Na₂B₄O₇·10H₂O), has been a staple

reagent in qualitative inorganic analysis for over a century. Its utility primarily lies in the borax
bead test, a classical method for identifying certain metal ions in a sample based on the

characteristic colors they impart to a fused borax bead.[1][2] This technique, first introduced by

Berzelius in 1812, remains a valuable preliminary, non-destructive test in mineralogy and

chemistry education.[2] Molten borax has the ability to dissolve many metal oxides, forming

colored glasses, which is the fundamental principle of this test.

This document provides detailed application notes and experimental protocols for the use of

borax as a reagent in qualitative inorganic analysis, with a focus on the borax bead test. It is

intended for researchers, scientists, and professionals in drug development who may

encounter the need for rapid, preliminary identification of metallic elements.

Principle of the Borax Bead Test
When borax is heated, it first swells as it loses its water of crystallization. Upon further heating,

it fuses into a transparent, colorless, glass-like bead consisting of sodium metaborate (NaBO₂)

and boric anhydride (B₂O₃).[1][2]

Reaction: Na₂B₄O₇·10H₂O → Na₂B₄O₇ + 10H₂O → 2NaBO₂ + B₂O₃
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When a small amount of a metallic salt is introduced to the hot borax bead, the boric anhydride

displaces the acidic radical from the salt to form the corresponding metal oxide. This metal

oxide then reacts with the boric anhydride to form a colored metal metaborate. The color of the

bead is indicative of the specific metal ion present. The test is particularly useful for identifying

transition metals.[1]

Data Presentation: Characteristic Bead Colors
The color of the borax bead depends on the specific metal ion, its oxidation state, and whether

the bead is observed in an oxidizing (outer) or reducing (inner) flame. The following table

summarizes the characteristic colors produced by various metal ions.

Metal Ion
Oxidizing
Flame (Hot)

Oxidizing
Flame (Cold)

Reducing
Flame (Hot)

Reducing
Flame (Cold)

Copper (Cu²⁺) Green Blue Colorless Red, Opaque

Iron (Fe²⁺/Fe³⁺) Yellowish-brown Yellow Bottle Green Light Green

Chromium (Cr³⁺) Yellow Green Green Green

Cobalt (Co²⁺) Blue Blue Blue Blue

Manganese

(Mn²⁺)
Violet Amethyst Colorless Colorless

Nickel (Ni²⁺) Violet Brown Gray, Opaque Gray, Opaque

Titanium (Ti⁴⁺) Colorless Colorless Yellow Violet

Molybdenum

(Mo³⁺)
Colorless Colorless Yellow Brown

Vanadium (V⁵⁺) Colorless Colorless Green Green

Uranium (U³⁺) Yellow Yellow Green Green

Cerium (Ce³⁺) Reddish-brown - - -

Didymium

(Pr/Nd)
- - Gray -
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Note: The borax bead test is a qualitative method. Quantitative data such as detection limits

are not typically associated with this classical analytical technique.

Experimental Protocols
Materials and Equipment

Borax (sodium tetraborate decahydrate), powdered

Platinum or nichrome wire with a loop at one end (approximately 3 mm in diameter)

Bunsen burner

Sample to be analyzed (finely powdered)

Distilled water

Safety goggles

Heat-resistant mat

Experimental Workflow Diagram
Caption: Experimental workflow for the borax bead test.

Step-by-Step Procedure
Preparation of the Borax Bead:

Ensure the platinum or nichrome wire loop is clean by dipping it in concentrated

hydrochloric acid and then heating it in the Bunsen burner flame until no color is imparted

to the flame.

Heat the clean loop in the hottest part of the Bunsen burner flame until it is red hot.

Immediately dip the hot loop into powdered borax. A small amount of borax will adhere to

the loop.
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Introduce the loop with the adhering borax into the flame. The borax will first swell up as it

loses its water of crystallization and then shrink, melting into a transparent, colorless,

glass-like bead.[1][2] Ensure the bead is clear and uniform.

Introduction of the Sample:

Moisten the cooled, clear borax bead with a drop of distilled water.

Touch the moist bead to a small amount of the finely powdered sample to be analyzed.

Only a very small quantity of the sample should adhere to the bead. Using too much

sample can result in a dark, opaque bead, making color observation difficult.[2]

Heating in the Oxidizing Flame:

Introduce the bead with the adhering sample into the outer, oxidizing part of the Bunsen

burner flame.

Heat until the sample dissolves in the bead and the bead becomes molten.

Remove the bead from the flame and observe the color while it is hot.

Allow the bead to cool to room temperature and observe the color again.

Heating in the Reducing Flame:

After observing the color from the oxidizing flame, introduce the same bead into the inner,

reducing part of the flame.

Heat the bead until any color change is complete.

Remove the bead from the flame and observe the color while it is hot.

Allow the bead to cool and observe the color again.

Interpretation of Results:

Compare the observed colors in both the oxidizing and reducing flames (both hot and

cold) with the data in the "Characteristic Bead Colors" table to identify the metal ion
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present in the sample.

Logical Relationship of Color Interpretation
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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